2-Methyl-1,3,4,6,7,8,9,9a-octahydropyrazino[1,2-a]pyrazine;dihydrochloride

• IUPAC Name: 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrazino[1,2-a]pyrazine;dihydrochloride
• InChI: InChI=1S/C8H17N3.2ClH/c1-10-4-5-11-3-2-9-6-8(11)7-10;;/h8-9H,2-7H2,1H3;2*1H
• InChI Key: ZPQMFQLZTFXSEX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2CCNCC2C1.Cl.Cl
• Molecular Formula: C8H19Cl2N3
• Molecular Weight: 228.16 g/mol

Description

The compound is a derivative of pyrazine, which is a heterocyclic aromatic organic compound with the chemical formula C4H4N2. Pyrazine is a symmetrical molecule with point group D2h. Pyrazine is less basic than pyridine, pyridazine and pyrimidine.

Scientific Research Applications

Synthesis Approaches and Applications

• New Routes to Synthesis : A new synthesis route for octahydropyrrolo[1,2-a]pyrazines, which are structural fragments of several drugs, was examined, highlighting a method starting from easily accessible intermediates. This approach offers potential for the development of various medicinal compounds by providing a more efficient synthesis pathway for complex heterocyclic structures (Likhosherstov, Peresada, & Skoldinov, 1993).

• Antibacterial and Antifungal Activity : Some derivatives of pyrazoline and pyrazole have been synthesized and tested for antimicrobial activity, showcasing the potential of such compounds in developing new antibiotics and antifungals (Hassan, 2013).

• Multicomponent Synthesis : The multicomponent synthesis of 2-amino-3-R-4-aryl-4H-pyranes derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide demonstrates the versatility of combining different molecular fragments to create complex structures with potential biological activity (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).

• Cocrystal Studies : Cocrystals involving pyrazinamide with hydroxybenzoic acids were investigated, revealing insights into noncovalent interactions and potential applications in drug formulation and photovoltaic systems, highlighting the structural and functional versatility of heterocyclic compounds (Al-Otaibi, Mary, Armaković, & Thomas, 2020).

• Convenient Synthesis Methods : Efficient methods for synthesizing octahydro-pyrazino[1,2-a]pyrazine compounds from simple starting materials have been developed, providing essential insights into the construction of such complex molecules for further research and application (Liang, Wu, Zhang, & Wu, 2004).